[4-(4-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone
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Description
Scientific Research Applications
Clathrate Formation and Molecular Interactions
One intriguing application of derivatives similar to the compound is in the study of clathrate formation, where molecules like 4-chlorophenyl derivatives serve as hosts for benzene guests. This research highlights the crucial role of 'edge-to-face interaction' between aromatic rings in the formation of these complexes, offering insights into molecular recognition and assembly processes (Eto et al., 2011).
Reactivity Towards Nucleophiles
The reactivity of related compounds, such as (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone, towards sulfur- and oxygen-containing nucleophiles has been extensively studied. This research provides a pathway for the functionalization of 2-acyl-benzo[b]thiophene derivatives, showcasing the compound's potential in synthetic organic chemistry and the development of novel chemical entities (Pouzet et al., 1998).
Environmental Fate and Behavior
An important application lies in understanding the environmental fate and behavior of structurally similar compounds like benzophenone-8. Studies in this realm offer critical insights into the degradation pathways, reactivity towards disinfectants like chlorine, and photostability under artificial solar radiation. This knowledge is vital for assessing environmental risks and designing safer chemicals (Santos & Esteves da Silva, 2019).
Antimicrobial Activity
Research into derivatives of the compound has revealed antimicrobial potentials. For example, the synthesis of formazans from Mannich bases of related structures has been explored for their in vitro antimicrobial efficacy against pathogenic strains such as Escherichia coli and Salmonella typhi, indicating the compound's relevance in the development of new antimicrobial agents (Sah et al., 2014).
Properties
IUPAC Name |
[4-(4-chlorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClNO4S/c1-28-18-12-6-15(7-13-18)22(25)21-14-24(17-10-8-16(23)9-11-17)19-4-2-3-5-20(19)29(21,26)27/h2-14H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYGIRZXFJGCRON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.